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Get Quote

Introduction

Tetracosactide hexaacetate, a synthetic polypeptide, is a cornerstone of veterinary

endocrinology, particularly for assessing adrenocortical function.[1] As an analogue of the

naturally occurring adrenocorticotropic hormone (ACTH), it consists of the first 24 amino acids

of the native hormone, which is the sequence responsible for its full biological activity.[2][3] Its

primary application is in the ACTH stimulation test, a dynamic endocrine assay used to

investigate and diagnose disorders of the adrenal glands, such as hypoadrenocorticism

(Addison's disease) and hyperadrenocorticism (Cushing's syndrome) in companion animals,

most notably dogs and cats.[1][4][5]

Mechanism of Action

Tetracosactide functions by mimicking the physiological action of endogenous ACTH.[6] Upon

administration, it binds to specific melanocortin 2 receptors (MC2R) on the surface of cells in

the adrenal cortex.[4] This binding activates a signaling cascade that stimulates the synthesis

and release of adrenal steroids, including glucocorticoids (primarily cortisol), mineralocorticoids,

and, to a lesser extent, androgens.[6][7][8] The magnitude of the cortisol increase in the
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bloodstream following tetracosactide administration provides a measure of the adrenal glands'

functional reserve.
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Caption: Signaling pathway of the HPA axis and the diagnostic action of tetracosactide.

Application: The ACTH Stimulation Test
The ACTH stimulation test is the gold standard for diagnosing hypoadrenocorticism and is also

a critical tool for diagnosing iatrogenic and spontaneous hyperadrenocorticism.[5] By

administering a standardized dose of tetracosactide, clinicians can assess the maximal

secretory capacity of the adrenal glands. A healthy adrenal gland will respond with a significant

increase in cortisol production, whereas diseased glands will show a blunted or exaggerated

response.
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Experimental Protocols
A. Standard ACTH Stimulation Test Protocol for Dogs

This protocol outlines the standard procedure for evaluating adrenocortical function in dogs

using a non-depot formulation of tetracosactide.

Animal Preparation: The dog does not need to be fasted, as lipemia does not significantly

affect cortisol assays.[9] However, if other biochemical tests are planned, fasting may be

appropriate. Ensure a sufficient washout period has elapsed for any medications that could

affect the hypothalamic-pituitary-adrenal (HPA) axis or cross-react with cortisol assays, such

as glucocorticoids.[3][10]

Baseline Blood Sample (T=0): Collect an initial blood sample (1-2 mL) into a serum

separator or heparinized tube. This sample will be used to determine the basal cortisol

concentration.

Tetracosactide Administration: Administer tetracosactide at a dose of 5 µg/kg.[3][10][11] The

injection can be given either intravenously (IV) or intramuscularly (IM), as both routes yield

equivalent cortisol responses.[4]

Post-Stimulation Blood Sample (T=60-90 min): Collect a second blood sample between 60

and 90 minutes after the tetracosactide injection.[3][11] This timing is critical as it

corresponds to the typical peak cortisol concentration.[3]

Sample Handling: Promptly centrifuge both blood samples to separate the serum or plasma.

Transfer the separated sample into a new, clearly labeled tube. Samples should be

refrigerated if analysis is to be performed within a few hours or frozen (-20°C) for longer

storage.

B. ACTH Stimulation Test Protocol for Cats

The protocol for cats is similar, but IV administration is generally recommended for a more

consistent response.[9]

Animal Preparation: As with dogs, fasting is not mandatory for the cortisol test alone.[9]

Ensure an appropriate washout period for interfering medications.
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Baseline Blood Sample (T=0): Collect a baseline blood sample for cortisol determination.

Tetracosactide Administration: Administer tetracosactide intravenously.[9] While a 5 µg/kg

dose can be used, a flat dose of 125 µg per cat is also commonly employed and considered

effective.[9][12]

Post-Stimulation Blood Sample (T=60 min): Collect the post-stimulation blood sample 60

minutes after the IV injection.[12] Some protocols may suggest an additional sample at 30 or

90 minutes.[12]

Sample Handling: Process and store the samples as described for dogs.
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Caption: Standard experimental workflow for the ACTH stimulation test.
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Quantitative Data and Interpretation
The results of the ACTH stimulation test are interpreted by comparing the post-stimulation

cortisol concentration to established reference intervals.

Table 1: Recommended Dosages of Tetracosactide Hexaacetate

Species Formulation Dosage
Route of
Administration

Reference(s)

Dog Short-acting 5 µg/kg IV or IM [3][10][11]

Dog Short-acting

0.25 mg (250 µg)

per dog (4.5-50

kg)

IV or IM [4]

Dog Depot
5 µg/kg or at

least 0.1 mL
IM [13][14]

Cat Short-acting
5 µg/kg or 125 µ

g/cat

IV (preferred) or

IM
[9][12]

Table 2: Example Cortisol Responses and Diagnostic Thresholds in Dogs
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Condition
Baseline
Cortisol

Post-
Stimulation
Cortisol (60-90
min)

Interpretation Reference(s)

Healthy Dog
28-92 nmol/L

(1.0-3.3 µg/dL)

265-430 nmol/L

(9.6-15.6 µg/dL)

Normal adrenal

reserve
[4]

Hypoadrenocorti

cism

Variable (often

low)

< 55 nmol/L (< 2

µg/dL)

Adrenocortical

insufficiency
[4]

Hyperadrenocorti

cism

Variable (often

high)

> 552 nmol/L (>

20 µg/dL)

Excessive

adrenal reserve
[4]

Iatrogenic

Hyperadrenocorti

cism

Low

Blunted

response (< 55

nmol/L)

Adrenal

suppression from

exogenous

steroids

[13]

Note: Cortisol reference ranges can vary significantly between laboratories. Always use the

reference ranges provided by the laboratory performing the assay.

Post-Stimulation
Cortisol Result

Low Response
(< 55 nmol/L)

Below Threshold

Normal Response

Within Normal Range

High Response
(> 552 nmol/L)

Above Threshold

Suggests
Hypoadrenocorticism

(Addison's)

Normal Adrenal
Function

Suggests
Hyperadrenocorticism

(Cushing's)
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Caption: Logical flow for interpreting ACTH stimulation test results in dogs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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